Cas no 13088-92-1 ((2S)-2-Phenylbutan-2-amine)

(2S)-2-Phenylbutan-2-amine structure
(2S)-2-Phenylbutan-2-amine structure
Product Name:(2S)-2-Phenylbutan-2-amine
CAS No:13088-92-1
MF:C10H15N
MW:149.232802629471
CID:2657481
Update Time:2023-08-06

(2S)-2-Phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • [S,(-)]-α-Ethyl-α-methylbenzylamine
    • (1S)-1-Phenyl-1-methyl-1-propanamine
    • (1S)-1-Methyl-1-phenyl-1-propanamine
    • [S,(?)]-alpha-Ethyl-alpha-methylbenzylamine
    • (2S)-2-Phenylbutan-2-amine
    • Inchi: 1S/C10H15N/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8H,3,11H2,1-2H3/t10-/m0/s1
    • InChI Key: XTTQGFJZEYVZAP-JTQLQIEISA-N
    • SMILES: N[C@](C)(C1C=CC=CC=1)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 26
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